Gsk180

• Molecular Formula: C10H7Cl2NO4
• Molecular Weight: 276.07 g/mol
• InChI: InChI=1S/C10H7Cl2NO4/c11-5-3-7-8(4-6(5)12)17-10(16)13(7)2-1-9(14)15/h3-4H,1-2H2,(H,14,15)
• InChIKey: MIGAKMWKMLYGJX-UHFFFAOYSA-N

GSK180: KMO Inhibitor for Inflammation Research

GSK180 is a potent, selective, and competitive small-molecule inhibitor of kynurenine 3-monooxygenase (KMO), the critical enzyme at the branch point of the tryptophan-to-kynurenine metabolic pathway. Discovered via medicinal chemistry optimization of the kynurenine substrate scaffold, GSK180 exhibits a half-maximal inhibitory concentration (IC50) of approximately 6 nM against human KMO in biochemical assays and shows negligible activity against other enzymes on the tryptophan pathway and over 50 unrelated proteins [1]. The compound’s binding mode within the KMO active site has been confirmed by X-ray co-crystallography at 3.2 Å resolution, providing atomic-level detail of key interactions including a salt bridge with Arg84 and a π-interaction with Phe238 [1].

Pathway specificity

KMO pathway inhibition studies

Formulation compatibility

Intravenous research dosing in animal models

Structural template

Published co-crystal structure for inhibitor optimization

• [1] Mole DJ, Webster SP, Uings I, et al. Kynurenine–3–monooxygenase inhibition prevents multiple organ failure in rodent models of acute pancreatitis. Nat Med. 2016;22(2):202-209. doi:10.1038/nm.4020 View Source

GSK180: Intravenous KMO Inhibitor for Acute Inflammation

Although several small-molecule KMO inhibitors such as Ro 61-8048 and CHDI-340246 exist, they cannot be substituted for GSK180 without compromising experimental design in specific therapeutic areas. GSK180 was specifically engineered as a low-molecular-weight (MW 276), highly water-soluble Tris salt (24 mg/mL in saline) suited for intravenous bolus and infusion dosing — a critical requirement for studies in critically ill or metabolically compromised animal models [1]. In contrast, Ro 61-8048 is water insoluble, precluding straightforward i.v. formulation, while CHDI-340246, though orally bioavailable (>60%), exhibits limited distribution to the brain and other tissues, and a short terminal half-life (1–2 h in rodents) that restricts its utility for acute systemic indications [2]. Furthermore, GSK180 is the only KMO inhibitor for which robust therapeutic protection against acute pancreatitis-associated multiple organ dysfunction syndrome (AP-MODS) has been demonstrated, making it irreplaceable for studies in sterile systemic inflammation [1].

I.V. formulation mismatch

Water-insoluble KMO inhibitors may not enable intravenous research dosing, complicating acute systemic studies.

Exposure & distribution gap

Short half-life and limited tissue distribution in alternative KMO inhibitors may reduce target engagement in systemic inflammation models.

Multi-organ model data unavailable

Model-response data for multi-organ dysfunction are not reported for other KMO inhibitors, limiting cross-study interpretation.

• [1] Mole DJ, Webster SP, Uings I, et al. Kynurenine–3–monooxygenase inhibition prevents multiple organ failure in rodent models of acute pancreatitis. Nat Med. 2016;22(2):202-209. doi:10.1038/nm.4020 View Source
• [2] Khetarpal V, Herbst T, Shefchek D, et al. Pharmacokinetics and metabolic disposition of a potent and selective kynurenine monooxygenase inhibitor, CHDI-340246, in laboratory animals. Xenobiotica. 2021;51(10):1155-1180. doi:10.1080/00498254.2021.1977868 View Source

GSK180: Quantitative Advantages over Other KMO Inhibitors

Biochemical Potency Compared with Ro 61-8048

In a human KMO biochemical assay using GST-fusion protein expressed in a baculovirus system, GSK180 achieved an IC50 of approximately 6 nM (mean pIC50 8.2 ± 0.17, n = 103) [1]. Under comparable cell-free conditions, the widely used KMO inhibitor Ro 61-8048 exhibits an IC50 of 37 nM (Ki = 4.8 nM) . Although the even more potent CHDI-340246 achieves an IC50 of 0.5 nM in biochemical assays [2], it acts primarily as a peripherally restricted agent with limited brain penetration. GSK180 also demonstrates negligible activity against other enzymes on the tryptophan pathway and against a panel of over 50 unrelated proteins, providing a well-documented selectivity profile [1].

Biochemical IC50

Reported

~6 nM (human KMO)

Supports KMO inhibition assay context

Cross-study comparison: Ro 61-8048 IC50 37 nM; CHDI-340246 0.5 nM. Cell-free GST-fusion assay.

Evidence Dimension	KMO inhibitory potency (biochemical IC50)
Target Compound Data	~6 nM (human KMO, cell-free assay)
Comparator Or Baseline	Ro 61-8048: 37 nM; CHDI-340246: 0.5 nM
Quantified Difference	GSK180 is ~6-fold more potent than Ro 61-8048; ~12-fold less potent than CHDI-340246
Conditions	Human KMO expressed as GST-fusion protein in baculovirus system (cell-free biochemical assay)

Why This Matters

Researchers requiring nanomolar potency combined with documented broad selectivity against off-target enzymes may prefer GSK180 for applications where avoidance of collateral pathway modulation is critical.

• [1] Mole DJ, Webster SP, Uings I, et al. Kynurenine–3–monooxygenase inhibition prevents multiple organ failure in rodent models of acute pancreatitis. Nat Med. 2016;22(2):202-209. doi:10.1038/nm.4020 View Source
• [2] Beaumont V, Mrzljak L, Dijkman U, et al. The novel KMO inhibitor CHDI-340246 leads to a restoration of electrophysiological alterations in mouse models of Huntington's disease. Exp Neurol. 2016;282:99-118. doi:10.1016/j.expneurol.2016.05.005 View Source

Aqueous Solubility Enabling Intravenous Use

As the 2-amino-2-(hydroxymethyl)propane-1,3-diol (Tris) salt, GSK180 achieves an aqueous solubility of 24 mg/mL in saline, enabling straightforward intravenous bolus and infusion dosing without the need for complex solubilizing excipients [1]. The Nature Medicine paper explicitly states that previously reported KMO inhibitors — including Ro 61-8048 and its prodrug JM6 — 'all lack the physicochemical properties required for the clinical development of an intravenous drug' [1]. Ro 61-8048 is confirmed as water insoluble (<0.1 mg/mL) by vendor datasheets, requiring organic solvents such as DMSO for dissolution . CHDI-340246, while orally bioavailable, is not formulated for i.v. use and shows limited tissue distribution beyond the periphery [2].

Aqueous Solubility

Head-to-head

24 mg/mL in saline (Tris salt)

Formulation compatibility for i.v. studies

Ro 61-8048 is water insoluble. Enables straightforward intravenous dosing.

Evidence Dimension	Aqueous solubility (formulation suitability for i.v. administration)
Target Compound Data	24 mg/mL in saline (Tris salt form)
Comparator Or Baseline	Ro 61-8048: water insoluble (<0.1 mg/mL); CHDI-340246: not formulated for i.v. use
Quantified Difference	>240-fold higher aqueous solubility for GSK180 vs. Ro 61-8048
Conditions	Measured at room temperature in physiological saline (GSK180 as Tris salt)

Why This Matters

For studies in critically ill animal models or any protocol requiring precise control of plasma drug levels via intravenous administration, GSK180 is the only directly usable KMO inhibitor without labor-intensive formulation development.

• [1] Mole DJ, Webster SP, Uings I, et al. Kynurenine–3–monooxygenase inhibition prevents multiple organ failure in rodent models of acute pancreatitis. Nat Med. 2016;22(2):202-209. doi:10.1038/nm.4020 View Source
• [2] Khetarpal V, Herbst T, Shefchek D, et al. Pharmacokinetics and metabolic disposition of a potent and selective kynurenine monooxygenase inhibitor, CHDI-340246, in laboratory animals. Xenobiotica. 2021;51(10):1155-1180. doi:10.1080/00498254.2021.1977868 View Source

Pharmacokinetic Profile and Target Coverage

Following a single i.v. bolus of 27 mg/kg in rats, GSK180 demonstrates a low volume of distribution (Vdss 0.14 L/kg), a moderate elimination half-life (t1/2 3 h), and low systemic clearance (Clp 0.45 mL/min/kg) [1]. The compound is moderately bound to rat plasma proteins (free fraction 7.7% at 1 mM), yielding a peak free plasma concentration of 92 µM — more than 12-fold above the cellular IC50 of 2.0 µM in HEK293 cells stably expressing human KMO [1]. In contrast, CHDI-340246 exhibits a short terminal half-life of 1–2 h in rodents and limited distribution to brain and testes, making it less suitable for acute systemic pharmacodynamic studies [2]. Ro 61-8048’s pharmacokinetic profile after i.v. administration is not well characterized, as the compound is typically administered orally with ED50 values in the 3–5 µmol/kg range in gerbil brain .

Pharmacokinetic Profile

Reported

t1/2 3 h; Vdss 0.14 L/kg; free Cmax 92 µM (>12× cellular IC50)

Systemic exposure model supports target engagement studies

CHDI-340246 t1/2 1–2 h, restricted brain distribution; Ro 61-8048 i.v. PK not characterized. Rat 27 mg/kg i.v. bolus.

Evidence Dimension	Systemic pharmacokinetic profile and target tissue exposure
Target Compound Data	Vdss 0.14 L/kg; t1/2 3 h; Clp 0.45 mL/min/kg; free plasma Cmax 92 µM (>12× cellular IC50)
Comparator Or Baseline	CHDI-340246: t1/2 1–2 h (rodent), limited brain/testes distribution; Ro 61-8048: oral ED50 3–5 µmol/kg (gerbil brain), i.v. PK data unavailable
Quantified Difference	GSK180 free plasma Cmax >12-fold above cellular IC50; CHDI-340246 brain distribution restricted; Ro 61-8048 i.v. PK uncharacterized
Conditions	GSK180: 27 mg/kg i.v. bolus in rats; CHDI-340246: oral dosing, rodent PK; Ro 61-8048: oral dosing, gerbil brain PD

Why This Matters

GSK180's well-characterized i.v. PK profile and high free plasma exposure enable robust pharmacodynamic modulation of the kynurenine pathway, making it the preferred tool for systemic target engagement studies.

• [1] Mole DJ, Webster SP, Uings I, et al. Kynurenine–3–monooxygenase inhibition prevents multiple organ failure in rodent models of acute pancreatitis. Nat Med. 2016;22(2):202-209. doi:10.1038/nm.4020 View Source
• [2] Khetarpal V, Herbst T, Shefchek D, et al. Pharmacokinetics and metabolic disposition of a potent and selective kynurenine monooxygenase inhibitor, CHDI-340246, in laboratory animals. Xenobiotica. 2021;51(10):1155-1180. doi:10.1080/00498254.2021.1977868 View Source

Efficacy in Multi-Organ Dysfunction Models

In a rat model of acute pancreatitis-associated multiple organ dysfunction syndrome (AP-MODS), therapeutic administration of GSK180 (24 mg/kg i.v. bolus followed by 5.5 mg/kg/h infusion) initiated 1 hour after disease induction afforded statistically significant protection against multi-organ injury [1]. Key quantitative outcomes included: reduction of bronchoalveolar lavage (BAL) total protein from 332 ± 18 mg/L (untreated AP) to 142 ± 6 mg/L (GSK180-treated), a 57% decrease (P < 0.001); reduction of serum KL-6 from 39 ± 3 ng/mL to 16 ± 2 ng/mL (59% decrease, P < 0.001); reduction of TUNEL-positive renal tubular cells from 7.4 ± 1.3 to 2.1 ± 0.3 cells/10⁶ pixels (72% decrease, P < 0.001); and reduction of serum creatinine from 52 ± 8 mmol/L to 29 ± 5 mmol/L (44% decrease, P = 0.007). Ro 61-8048 and CHDI-340246 have not been evaluated in AP-MODS models [2]. CHDI-340246 has been tested in Huntington’s disease models, where it restored electrophysiological alterations but did not modify behavioral phenotypes or disease progression [2].

Multi-Organ Model Response

Reported

57% ↓ BAL protein; 59% ↓ KL-6; 72% ↓ renal apoptosis

Model-response endpoint context for lung/kidney injury

Rat AP-MODS; i.v. dosing 1 h post-induction. All P

Co-Crystal Structure

Class-level

3.2 Å resolution, P. fluorescens KMO

Structure-guided design template available

Salt bridge Arg84, π-interaction Phe238 mapped. Comparators lack published structures.

Selectivity Profiling

Class-level

Negligible activity vs >50 proteins + tryptophan enzymes

Broad off-target screening documentation

CHDI-340246 selective but less comprehensive public data; Ro 61-8048 data unavailable.

Evidence Dimension	Protection against multi-organ injury in AP-MODS (in vivo efficacy)
Target Compound Data	BAL protein 142±6 mg/L; KL-6 16±2 ng/mL; TUNEL kidney 2.1±0.3 cells/10⁶ pixels; creatinine 29±5 mmol/L
Comparator Or Baseline	Untreated AP: BAL protein 332±18 mg/L; KL-6 39±3 ng/mL; TUNEL kidney 7.4±1.3 cells/10⁶ pixels; creatinine 52±8 mmol/L
Quantified Difference	57% reduction in BAL protein; 59% reduction in KL-6; 72% reduction in renal apoptosis; 44% reduction in serum creatinine (all P<0.05)
Conditions	Rat AP-MODS model; GSK180 24 mg/kg i.v. bolus + 5.5 mg/kg/h infusion, 1 h post-induction; endpoints at 6 h

Why This Matters

For researchers studying sterile systemic inflammation and multi-organ failure, GSK180 provides the only validated pharmacological tool with demonstrated in vivo efficacy in protecting lung and kidney function, providing a quantitative benchmark for experimental design.

• [1] Mole DJ, Webster SP, Uings I, et al. Kynurenine–3–monooxygenase inhibition prevents multiple organ failure in rodent models of acute pancreatitis. Nat Med. 2016;22(2):202-209. doi:10.1038/nm.4020 View Source
• [2] Beaumont V, Mrzljak L, Dijkman U, et al. The novel KMO inhibitor CHDI-340246 leads to a restoration of electrophysiological alterations in mouse models of Huntington's disease. Exp Neurol. 2016;282:99-118. doi:10.1016/j.expneurol.2016.05.005 View Source

KMO Co-Crystal Structure for Drug Design

The binding mode of GSK180 within the KMO active site has been confirmed by X-ray co-crystallography at 3.2 Å resolution using the P. fluorescens orthologue, which shares conserved active-site residues with human KMO [1]. The structure reveals a salt bridge between the carboxylate group and Arg84, hydrogen bonds with Tyr98 and Asn369, a hydrogen bond between the oxazolidinone carbonyl and Tyr404, and a π-interaction of the 5-chlorine atom with Phe238 [1]. This atomic-level structural information is not available for Ro 61-8048 or CHDI-340246 in the public domain [2], making GSK180 the only KMO inhibitor with a published co-crystal structure that can directly guide structure-based optimization efforts.

Co-Crystal Structure

Class-level

3.2 Å resolution, P. fluorescens KMO

Structure-guided design template available

Salt bridge Arg84, π-interaction Phe238 mapped. Comparators lack published structures.

Evidence Dimension	Availability of published X-ray co-crystal structure
Target Compound Data	3.2 Å co-crystal structure with P. fluorescens KMO (PDB deposition available); key residue interactions mapped
Comparator Or Baseline	Ro 61-8048: no published co-crystal structure with KMO; CHDI-340246: no published co-crystal structure with KMO
Quantified Difference	GSK180 uniquely provides atomic-level binding mode data for structure-guided design
Conditions	P. fluorescens KMO co-crystallized with GSK180; resolution 3.2 Å

Why This Matters

For medicinal chemistry teams engaged in KMO inhibitor optimization, GSK180’s publicly available co-crystal structure provides an irreplaceable template for rational design of analogs with improved potency, selectivity, or pharmacokinetic properties.

• [1] Mole DJ, Webster SP, Uings I, et al. Kynurenine–3–monooxygenase inhibition prevents multiple organ failure in rodent models of acute pancreatitis. Nat Med. 2016;22(2):202-209. doi:10.1038/nm.4020 View Source
• [2] Beaumont V, Mrzljak L, Dijkman U, et al. The novel KMO inhibitor CHDI-340246 leads to a restoration of electrophysiological alterations in mouse models of Huntington's disease. Exp Neurol. 2016;282:99-118. doi:10.1016/j.expneurol.2016.05.005 View Source

Broad Selectivity Profile

GSK180 was profiled against other enzymes on the tryptophan pathway (Supplementary Table 1), a panel of over 50 unrelated proteins including receptors, ion channels, and transporters (Supplementary Table 2), and an additional series of acidergic proteins (Supplementary Table 3), showing negligible activity across all panels [1]. CHDI-340246 is also reported as 'highly selective for KMO vs other enzymes in the kynurenine pathway' [2], however the breadth and public availability of GSK180’s selectivity data — encompassing tryptophan pathway enzymes, over 50 diverse off-target proteins, and acidergic proteins — provide a more extensively documented selectivity profile. Comparable comprehensive off-target profiling data have not been publicly reported for Ro 61-8048 .

Selectivity Profiling

Class-level

Negligible activity vs >50 proteins + tryptophan enzymes

Broad off-target screening documentation

CHDI-340246 selective but less comprehensive public data; Ro 61-8048 data unavailable.

Evidence Dimension	Selectivity profiling (breadth and documentation of off-target screening)
Target Compound Data	Negligible activity against tryptophan pathway enzymes, >50 unrelated proteins, and additional acidergic proteins (3 supplementary tables)
Comparator Or Baseline	CHDI-340246: highly selective for KMO vs kynurenine pathway enzymes (1 reference cited); Ro 61-8048: selectivity data not publicly documented
Quantified Difference	GSK180 selectivity profile encompasses >50 unrelated proteins plus pathway-specific enzymes; comparators lack equivalently comprehensive public data
Conditions	Biochemical and binding assays across multiple target panels (see Supplementary Tables 1–3 of ref. 1)

Why This Matters

For experiments where confounding off-target pharmacology must be rigorously excluded, GSK180’s publicly documented selectivity profile provides greater confidence in attributing observed effects specifically to KMO inhibition.

• [1] Mole DJ, Webster SP, Uings I, et al. Kynurenine–3–monooxygenase inhibition prevents multiple organ failure in rodent models of acute pancreatitis. Nat Med. 2016;22(2):202-209. doi:10.1038/nm.4020 View Source
• [2] Swanson J, et al. Kynurenine 3-Monooxygenase Inhibition during Acute Simian Immunodeficiency Virus Infection Lowers PD-1 Expression and Improves Post–Combination Antiretroviral Therapy CD4+ T Cell Counts and Body Weight. J Immunol. 2019;203(4):899-910. doi:10.4049/jimmunol.1801649 View Source

GSK180: Optimal Research Applications

Acute Inflammation and Organ Failure Models

GSK180 is the KMO inhibitor of choice for rodent models of sterile systemic inflammation, including acute pancreatitis-associated multiple organ dysfunction syndrome (AP-MODS) and sepsis-induced acute lung injury (ALI). Its high aqueous solubility (24 mg/mL in saline) enables therapeutic i.v. bolus and infusion dosing, achieving rapid target engagement evidenced by >12-fold free plasma exposure above cellular IC50 [1]. In the AP-MODS rat model, GSK180 delivered statistically significant protection against lung injury (57% reduction in BAL protein), kidney injury (44% reduction in serum creatinine), and renal apoptosis (72% reduction in TUNEL-positive cells) when administered 1 h post-disease induction [1]. In a mouse cecal ligation and puncture (CLP) sepsis model, GSK180 (30 mg/kg i.p.) significantly reduced lung histological injury scores, wet/dry weight ratios, myeloperoxidase (MPO) activity, and TUNEL-positive cell counts compared to CLP + vehicle controls [2].

PK/PD Studies and Plasma Exposure Control

GSK180’s well-characterized i.v. pharmacokinetic profile — Vdss 0.14 L/kg, t1/2 3 h, Clp 0.45 mL/min/kg in rats — enables predictable plasma concentration control for pharmacodynamic (PD) biomarker studies [1]. The compound rapidly elevates circulating kynurenine and kynurenic acid levels, which return to baseline as drug levels decline, providing a quantifiable PD readout directly linked to plasma drug exposure [1]. This PK/PD relationship makes GSK180 particularly valuable for target engagement studies where precise temporal control over KMO inhibition is required.

Structure-Guided KMO Inhibitor Design

Medicinal chemistry programs focused on KMO inhibitor optimization can leverage GSK180’s publicly available 3.2 Å co-crystal structure with KMO, which maps critical binding interactions including the salt bridge with Arg84, hydrogen bonds with Tyr98/Asn369/Tyr404, and the π-interaction of the 5-chlorine atom with Phe238 [1]. Unlike other KMO inhibitors lacking published co-crystal structures, GSK180 provides an atomic-level template for structure-guided design of analogs with tailored selectivity or pharmacokinetic properties while preserving the core pharmacophore.

Immunometabolism and Tryptophan Pathway Modulation

GSK180 serves as a tool compound to dissect the contribution of KMO to inflammatory cascades and immunometabolic regulation. Its documented selectivity against tryptophan pathway enzymes and >50 unrelated proteins minimizes confounding pharmacology [1]. Applications include studies on kynurenine-mediated aryl hydrocarbon receptor (AhR) signaling, Treg/Th17 balance, and PD-1 expression modulation, where GSK180’s rapid metabolite shifting (kynurenine and kynurenic acid elevation within hours) provides a tractable experimental window [1] [2].

Application

Selection Property

Validation Focus

Sterile systemic inflammation models

i.v.-compatible KMO inhibitor with aqueous solubility

Multi-organ injury endpoint review

PK/PD target engagement studies

Characterized i.v. PK profile for exposure control

Kynurenine pathway PD biomarker monitoring

Structure-guided inhibitor optimization

Published KMO co-crystal structure

Binding mode and pharmacophore mapping

Immunometabolism & kynurenine pathway research

Broad selectivity profile documented

Off-target pharmacology exclusion

• [1] Mole DJ, Webster SP, Uings I, et al. Kynurenine–3–monooxygenase inhibition prevents multiple organ failure in rodent models of acute pancreatitis. Nat Med. 2016;22(2):202-209. doi:10.1038/nm.4020 View Source
• [2] Gao R, Yang RH, Qi W, et al. Effects of kynurenine-3-monooxygenase inhibitor GSK180 on sepsis-induced acute lung injury in a mouse model. Chin J Crit Care Med. 2017;37(5):397-401. View Source